Cas no 848301-29-1 (2-ethylcyclohexyl chloroformate)

• Product Name: 2-ethylcyclohexyl chloroformate
• CAS No: 848301-29-1
• MF: C₉H₁₅ClO₂
• MW: 190.667202234268
• CID: 2806009
• PubChem ID: 71406763
• Update Time: 2025-06-11

2-ethylcyclohexyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-ethylcyclohexyl chloroformate
• 848301-29-1
• SCHEMBL1188041
• AKOS020226678
• DTXSID70827362
• EN300-1612596
• 2-Ethylcyclohexyl carbonochloridate

• Inchi： 1S/C9H15ClO2/c1-2-7-5-3-4-6-8(7)12-9(10)11/h7-8H,2-6H2,1H3
• InChI Key： LAAZLLZCSNYYSE-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1CCCCC1CC

Computed Properties

• Exact Mass: 190.0760574g/mol
• Monoisotopic Mass: 190.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives

Additional information on 2-ethylcyclohexyl chloroformate

Introduction to 2-Ethylcyclohexyl Chloroformate (CAS No. 848301-29-1)

2-Ethylcyclohexyl chloroformate (CAS No. 848301-29-1) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique chemical structure and reactivity, plays a crucial role in various applications, from the synthesis of complex organic molecules to the development of novel pharmaceuticals.

The molecular formula of 2-ethylcyclohexyl chloroformate is C₁₀H₁₅O₃Cl, and it has a molecular weight of approximately 206.67 g/mol. The compound features a cyclohexane ring with an ethyl substituent and a chloroformate functional group, which imparts it with distinct chemical properties. These properties make it an attractive reagent for various synthetic transformations and derivatizations.

In recent years, the use of 2-ethylcyclohexyl chloroformate in chemical synthesis has been extensively studied. One notable application is its use as a protecting group for hydroxyl groups in complex molecule synthesis. The chloroformate functional group can be readily introduced to protect hydroxyl functionalities, and it can be selectively removed under mild conditions, making it an ideal choice for multistep synthetic sequences. This property has been leveraged in the synthesis of natural products and pharmaceutical intermediates, where precise control over functional groups is essential.

Beyond its role as a protecting group, 2-ethylcyclohexyl chloroformate has also found applications in the development of new materials. For instance, researchers have explored its use in the synthesis of polymers with tailored properties. The cyclohexane ring and ethyl substituent contribute to the rigidity and flexibility of the polymer backbone, respectively, allowing for the design of materials with specific mechanical and thermal properties. These materials have potential applications in areas such as coatings, adhesives, and biomedical devices.

In the pharmaceutical industry, 2-ethylcyclohexyl chloroformate has been investigated as an intermediate in the synthesis of drug candidates. Its reactivity and functional group compatibility make it a valuable tool for introducing specific functionalities into drug molecules. For example, recent studies have shown that this compound can be used to modify the pharmacokinetic properties of certain drugs by altering their solubility and stability. This has implications for improving drug delivery and efficacy.

The safety profile of 2-ethylcyclohexyl chloroformate is another important consideration in its use. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Researchers should adhere to standard laboratory protocols when working with this compound to minimize any potential risks.

In conclusion, 2-ethylcyclohexyl chloroformate (CAS No. 848301-29-1) is a multifaceted compound with a wide range of applications in chemical synthesis, materials science, and pharmaceutical research. Its unique chemical structure and reactivity make it an indispensable tool for scientists working in these fields. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and importance.